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Compound of Interest

Compound Name: 2-Chloro-5-nitrotoluene

Cat. No.: B086962

Application Notes and Protocols for 2-Chloro-5-
nitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and safety guidelines for the handling and storage
of 2-Chloro-5-nitrotoluene (CAS No. 13290-74-9). Adherence to these protocols is crucial to
ensure personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties

2-Chloro-5-nitrotoluene is a solid, appearing as a white to yellow or green powder or crystal.
[1] It is important to be aware of its physical and chemical properties for safe handling and
storage.
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Property Value Reference
Molecular Formula C7HeCINO:2 [1112]
Molecular Weight 171.58 g/mol [1][2]
Melting Point 40-44 °C [2]

Boiling Point 259.2 £ 20.0 °C at 760 mmHg [2]

Density 1.3+0.1 g/cm3 [2]

Flash Point 110.6 +21.8°C [2]

Vapor Pressure 0.0 £ 0.5 mmHg at 25 °C [2]

White to Yellow to Green
Appearance
powder to crystal

Hazard Identification and Safety Precautions

2-Chloro-5-nitrotoluene is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[3] It causes skin and serious eye irritation.[3] Prolonged or

repeated exposure may cause damage to organs.[3] It is also toxic to aquatic life with long-

lasting effects.[3]

GHS Hazard Statements:

e H302: Harmful if swallowed[1]

e H312: Harmful in contact with skin[1]

e H315: Causes skin irritation[1]

e H319: Causes serious eye irritation[1]

e H332: Harmful if inhaled[1]

e H411: Toxic to aquatic life with long lasting effects[4]

o H351: Suspected of causing cancer[4]
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Precautionary Statements:

P201: Obtain special instructions before use.[4]

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P270: Do not eat, drink or smoke when using this product.

P273: Avoid release to the environment.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P301 + P310 + P330: IF SWALLOWED: Immediately call a POISON CENTER/doctor. Rinse
mouth.[4]

P302 + P352 + P312: IF ON SKIN: Wash with plenty of water. Call a POISON
CENTER/doctor if you feel unwell.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[5]

P501: Dispose of contents/container to an approved waste disposal plant.

Experimental Protocols: Safe Handling

Adherence to the following protocols is mandatory when working with 2-Chloro-5-

nitrotoluene.

3.1. Engineering Controls

Work in a well-ventilated area, preferably within a certified chemical fume hood.[6]

Ensure that an eyewash station and safety shower are readily accessible.[6]

3.2. Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles that meet ANSI Z.87.1 standards. A
face shield should be worn over safety glasses if there is a risk of splashing.[7][8]
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¢ Skin Protection:

o Wear chemical-resistant gloves (e.g., nitrile or neoprene).[8][9] Inspect gloves for any
signs of degradation before use.

o Wear a flame-resistant lab coat, fully buttoned.[7]
o Wear long pants and closed-toe, closed-heel shoes made of a non-porous material.[7]

o Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator (e.g.,
N95) is required.[7][10]

3.3. Handling Procedure

Before handling, review the Safety Data Sheet (SDS).

e Ensure all required engineering controls are operational.

e Don the appropriate PPE as specified in section 3.2.

» Weigh and dispense the chemical within a chemical fume hood to minimize dust generation.
e Avoid creating dust.[3]

o After handling, wash hands and any exposed skin thoroughly with soap and water.[3]

o Clean the work area and decontaminate any equipment used.
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Caption: Safe Handling Workflow for 2-Chloro-5-nitrotoluene.
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Storage Protocols

Proper storage is essential to maintain the chemical's stability and prevent hazardous
situations.

* General Storage: Store in a cool, dry, and well-ventilated area away from incompatible
substances.[3][11] Recommended storage temperature is between 15°C to 25°C.[12]

» Container: Keep containers tightly closed.[3]

¢ Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[6]

o Security: Store in a locked cabinet or area with restricted access.[5]
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-
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Caption: Storage Protocols for 2-Chloro-5-nitrotoluene.
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Emergency Protocols

In the event of an emergency, follow these procedures immediately.

5.1. First Aid Measures

Exposure Route

First Aid Protocol

Reference

Eye Contact

Immediately rinse with plenty
of water for at least 15
minutes, also under the
eyelids. Remove contact
lenses if present and easy to
do. Get immediate medical

attention.

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing and
shoes. If skin irritation persists,

call a physician.

Inhalation

Remove to fresh air. If not
breathing, give artificial

respiration. If breathing is
difficult, give oxygen. Get

medical attention.

[31(11]

Ingestion

Do NOT induce vomiting.
Clean mouth with water and
drink plenty of water
afterwards. Call a physician or
poison control center

immediately.

5.2. Spill and Leak Procedures

e Evacuate: Evacuate non-essential personnel from the spill area.
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o Ventilate: Ensure adequate ventilation.

« Containment: Prevent further leakage or spillage if safe to do so. Do not let the product enter
drains.[13]

e Cleanup:

[¢]

Wear appropriate PPE.

[¢]

For small dry spills, carefully sweep up the material, avoiding dust generation.[13]

[e]

Place the swept-up material into a suitable, closed, and labeled container for disposal.[13]

o

Clean the spill area thoroughly with a suitable solvent and then with soap and water.

» Disposal: Dispose of all contaminated materials as hazardous waste in accordance with
local, state, and federal regulations.[3]
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Caption: Spill Response Workflow.

Disposal Protocols

+ Dispose of unused or waste product in its original container or a compatible, properly labeled
container.[10]

¢ Do not mix with other waste.[10]

+ Arrange for collection by a licensed hazardous waste disposal company.[10]
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e Provide the waste disposal company with the Safety Data Sheet (SDS).[10]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[13]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[11] These can include carbon oxides, nitrogen oxides (NOXx),
and hydrogen chloride gas.[13]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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